Cas no 54685-75-5 (2-[2-(2-{[2-(4-methylcyclohex-3-en-1-yl)propan-2-yl]oxy}ethoxy)ethoxy]ethanol)

• Product Name: 2-[2-(2-{[2-(4-methylcyclohex-3-en-1-yl)propan-2-yl]oxy}ethoxy)ethoxy]ethanol
• CAS No: 54685-75-5
• MF: C₁₆H₃₀O₄
• MW: 286.407005786896
• CID: 1590399
• PubChem ID: 251439
• Update Time: 2025-04-21

2-[2-(2-{[2-(4-methylcyclohex-3-en-1-yl)propan-2-yl]oxy}ethoxy)ethoxy]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-{[2-(4-methylcyclohex-3-en-1-yl)propan-2-yl]oxy}ethoxy)ethoxy]ethanol
• 2-[2-[2-[2-(4-methylcyclohex-3-en-1-yl)propan-2-yloxy]ethoxy]ethoxy]ethanol
• DTXSID80290922
• 54685-75-5
• NSC71824
• NSC-71824

• Inchi： 1S/C16H30O4/c1-14-4-6-15(7-5-14)16(2,3)20-13-12-19-11-10-18-9-8-17/h4,15,17H,5-13H2,1-3H3
• InChI Key： XCEMXXDKBRZUCH-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCO)C(C)(C)C1CC=C(C)CC1

Computed Properties

• Exact Mass: 286.2145
• Monoisotopic Mass: 286.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.011
• Boiling Point: 380.3°C at 760 mmHg
• Flash Point: 183.8°C
• Refractive Index: 1.477
• PSA: 47.92
• LogP: 2.55350